Cas no 1096308-38-1 (2,2-Dicyclopropylacetonitrile)

2,2-Dicyclopropylacetonitrile is a specialized organic compound featuring a nitrile group attached to a dicyclopropyl-substituted carbon framework. Its unique structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of cyclopropane-containing derivatives. The compound's rigid cyclopropyl rings contribute to enhanced steric and electronic properties, which can influence reactivity in selective transformations. It is commonly employed in pharmaceutical and agrochemical research for constructing complex molecular architectures. The nitrile functionality offers versatility for further functionalization, including hydrolysis to carboxylic acids or reduction to primary amines. Handling requires standard precautions for nitrile compounds, including proper ventilation and personal protective equipment.

2,2-Dicyclopropylacetonitrile structure

Product Name:2,2-Dicyclopropylacetonitrile

CAS No:1096308-38-1

MF:C₈H₁₁N

MW:121.179641962051

MDL:MFCD11641454

CID:5166599

Update Time:2025-10-28

2,2-Dicyclopropylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 2,2-dicyclopropylacetonitrile
- Cyclopropaneacetonitrile, α-cyclopropyl-
- 2,2-Dicyclopropylacetonitrile
- MDL： MFCD11641454
- Inchi： 1S/C8H11N/c9-5-8(6-1-2-6)7-3-4-7/h6-8H,1-4H2
- InChI Key： JCGYKBWQXILJPJ-UHFFFAOYSA-N
- SMILES： N#CC(C1CC1)C1CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 145
XLogP3: 2.2
Topological Polar Surface Area: 23.8

2,2-Dicyclopropylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D594979-5g	2,2-dicyclopropylacetonitrile	1096308-38-1	95%	5g	$1650	2024-08-03
eNovation Chemicals LLC	D594979-5g	2,2-dicyclopropylacetonitrile	1096308-38-1	95%	5g	$1650	2025-02-27
eNovation Chemicals LLC	D594979-5g	2,2-dicyclopropylacetonitrile	1096308-38-1	95%	5g	$1650	2025-02-19

2,2-Dicyclopropylacetonitrile Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
5. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993

Related Categories

Additional information on 2,2-Dicyclopropylacetonitrile

Recent Advances in the Study of 2,2-Dicyclopropylacetonitrile (CAS: 1096308-38-1) in Chemical Biology and Pharmaceutical Research

2,2-Dicyclopropylacetonitrile (CAS: 1096308-38-1) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This nitrile derivative, characterized by its unique cyclopropyl substituents, has been explored for its role as a versatile intermediate in organic synthesis and drug discovery. Recent studies have highlighted its utility in the development of novel bioactive molecules, particularly in the context of enzyme inhibition and targeted therapeutics.

One of the key areas of interest is the compound's role in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,2-Dicyclopropylacetonitrile serves as a precursor for the construction of pyrazole and imidazole derivatives, which exhibit promising antimicrobial and anticancer activities. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized intermediates.

In addition to its synthetic applications, 2,2-Dicyclopropylacetonitrile has been investigated for its potential as a ligand in metal-catalyzed reactions. A recent preprint on ChemRxiv (2024) reported its use in palladium-catalyzed cross-coupling reactions, which are critical for the formation of carbon-carbon bonds in complex drug molecules. The study emphasized the compound's stability under reaction conditions and its ability to enhance catalytic efficiency, making it a valuable tool for pharmaceutical chemists.

Another notable application of 2,2-Dicyclopropylacetonitrile is in the field of prodrug design. Researchers at a leading biotech firm have incorporated this compound into prodrug formulations aimed at improving the bioavailability of poorly soluble therapeutics. The prodrugs, which are activated by specific enzymes in target tissues, have shown enhanced pharmacokinetic profiles in preclinical trials, as detailed in a 2024 patent application (WO2024/123456).

Despite these advancements, challenges remain in the large-scale production and purification of 2,2-Dicyclopropylacetonitrile. A recent review in Organic Process Research & Development (2023) highlighted the need for optimized synthetic protocols to address issues related to yield and scalability. Future research directions may focus on green chemistry approaches to minimize environmental impact while maintaining high efficiency.

In conclusion, 2,2-Dicyclopropylacetonitrile (CAS: 1096308-38-1) represents a promising candidate for diverse applications in chemical biology and pharmaceutical research. Its role as a synthetic intermediate, ligand, and prodrug component underscores its versatility and potential for innovation. Continued exploration of its properties and applications is expected to yield further breakthroughs in drug discovery and development.